Cas no 2227779-12-4 ((2R)-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: (2R)-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2227779-12-4
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 5810571
• PubChem ID: 165637410
• Update Time: 2025-05-23

(2R)-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine
• 2227779-12-4
• EN300-1978720

• Inchi： 1S/C9H16ClN3/c1-6(11)4-5-8-7(2)12-13(3)9(8)10/h6H,4-5,11H2,1-3H3/t6-/m1/s1
• InChI Key： LASUXKUETPRUCJ-ZCFIWIBFSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC[C@@H](C)N

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine

The Compound CAS No 2227779-12-4: A Comprehensive Overview

The compound with CAS No 2227779-12-4, also known as (R)-4-(5-chloro-1,3-dimethyl-pyrazol-4-yl)butanamine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazole ring substituted with chlorine and methyl groups, connected to a butanamine chain with an R configuration at the second carbon atom.

Recent studies have highlighted the importance of this compound in various biological systems. Researchers have explored its role in modulating cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The pyrazole moiety, a five-membered aromatic ring with two adjacent nitrogen atoms, is known for its versatility in binding to various protein targets. This makes it a valuable component in the design of bioactive molecules.

The synthesis of (R)-4-(5-chloro-1,3-dimethyl-pyrazol-4-yl)butanamine involves a multi-step process that includes nucleophilic substitution and stereoselective reactions. The use of chiral catalysts has been instrumental in achieving the desired enantiomeric excess during the synthesis. This has been documented in several recent publications, emphasizing the importance of stereochemistry in determining the compound's biological activity.

One of the most promising applications of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. These findings suggest that the compound could be developed into a therapeutic agent for conditions like Alzheimer's disease and certain types of cancers.

In addition to its pharmacological applications, this compound has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for ensuring its safe use in industrial and medical settings. The results indicate that the compound exhibits low toxicity and is biodegradable under specific conditions.

The structural versatility of (R)-4-(5-chloro-1,3-dimethyl-pyrazol-4-yl)butanamine has also made it a valuable tool in chemical synthesis. Its ability to act as both an electrophile and nucleophile allows for its use in various coupling reactions, enabling the construction of complex molecular frameworks.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and improving its pharmacokinetic properties. Advanced drug delivery systems are being explored to enhance its efficacy while minimizing adverse effects. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, CAS No 2227779-12-4 represents a promising molecule with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in modern drug discovery and development.